Cas no 1805258-77-8 (4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805258-77-8
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4804600
• Update Time: 2025-11-02

4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-7-5(8(11,12)13)4(6(9)10)3(14)2-15-7/h2,6H,1H3
• InChI Key： KKIYPWMMMODDCT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)(F)F)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine

Research Briefing on 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805258-77-8)

4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805258-77-8) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound features a difluoromethyl group at the 4-position, an iodine atom at the 5-position, a methoxy group at the 2-position, and a trifluoromethyl group at the 3-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have explored the synthetic routes and reactivity of 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine, highlighting its utility as a key intermediate in the preparation of more complex molecules. The presence of multiple halogen and fluorine substituents on the pyridine ring offers opportunities for selective functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. Researchers have successfully employed this compound in the synthesis of novel heterocyclic compounds with potential pharmacological activities.

In the context of medicinal chemistry, preliminary investigations suggest that derivatives of 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine may exhibit interesting biological properties. The trifluoromethyl and difluoromethyl groups are known to enhance the metabolic stability and bioavailability of drug candidates, while the iodine atom provides a handle for further derivatization or radiolabeling. Current research is focused on evaluating the compound's interactions with various biological targets, including enzymes and receptors involved in disease pathways.

One notable application of 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine is in the development of agrochemicals. The compound's structural features make it a promising candidate for the design of new pesticides and herbicides. Recent studies have demonstrated its efficacy in inhibiting specific enzymes essential for plant pathogens, offering a potential solution for crop protection. Further optimization of the compound's physicochemical properties is underway to improve its environmental safety and efficacy.

From a synthetic chemistry perspective, the preparation of 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine involves multi-step reactions starting from commercially available pyridine precursors. Key steps include halogenation, fluorination, and methoxylation, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these transformations, making the compound more accessible for research and development purposes.

In conclusion, 4-(Difluoromethyl)-5-iodo-2-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805258-77-8) represents a valuable building block in chemical biology and medicinal chemistry. Its unique structural features and reactivity profile offer numerous opportunities for the development of novel therapeutic agents and agrochemicals. Ongoing research aims to further explore its potential applications and optimize its properties for specific uses. Future studies will likely focus on expanding the scope of its derivatives and evaluating their biological activities in greater detail.